Cas no 2377032-67-0 ({4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride)

• Product name: {4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride
• CAS No: 2377032-67-0
• MF: C₁₃H₂₁ClN₂O₂
• MW: 272.771042585373
• CID: 6012717
• PubChem ID: 145913668

{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride
• 2377032-67-0
• [4-Methoxy-3-(morpholin-4-ylmethyl)phenyl]methanamine;dihydrochloride
• EN300-7455425

• Inchi： 1S/C13H20N2O2.ClH/c1-16-13-3-2-11(9-14)8-12(13)10-15-4-6-17-7-5-15;/h2-3,8H,4-7,9-10,14H2,1H3;1H
• InChI Key： HCYIQCWRHPDEPU-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C1C=C(CN)C=CC=1OC.Cl

Computed Properties

• Exact Mass: 308.1058333g/mol
• Monoisotopic Mass: 308.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.7Ų

Additional information on {4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride

Comprehensive Overview of {4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride (CAS No. 2377032-67-0)

{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride (CAS No. 2377032-67-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a morpholine moiety linked to a methoxyphenyl group, which enhances its potential as a building block for drug discovery. Researchers are particularly interested in its role as a precursor or intermediate in the development of novel therapeutics targeting neurological and metabolic disorders.

The molecular structure of {4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride includes a benzylamine core, which is known for its versatility in medicinal chemistry. This structural feature allows for modifications that can improve bioavailability and binding affinity to specific biological targets. Recent studies have explored its potential applications in kinase inhibition and GPCR modulation, aligning with current trends in precision medicine and personalized therapies.

In the context of drug development, CAS No. 2377032-67-0 is often discussed alongside keywords like "small molecule inhibitors" and "structure-activity relationship (SAR)." These terms reflect the growing demand for compounds that can be optimized for high selectivity and low toxicity. The compound's dihydrochloride salt form further enhances its solubility, making it suitable for in vitro and in vivo studies, a critical factor for researchers focusing on translational medicine.

Another area of interest is the compound's potential role in neuroprotection and cognitive enhancement, topics frequently searched in academic and AI-driven platforms. The morpholinylmethyl group in its structure suggests possible interactions with neurotransmitter systems, which could be leveraged in the treatment of neurodegenerative diseases like Alzheimer's. This aligns with the increasing public and scientific focus on brain health and aging-related research.

From a synthetic chemistry perspective, {4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride is valued for its scalable synthesis and high purity, which are essential for industrial applications. Laboratories often search for "reliable suppliers" and "synthetic protocols" for this compound, highlighting its commercial relevance. Additionally, its stability under various conditions makes it a candidate for high-throughput screening (HTS) in drug discovery pipelines.

Environmental and green chemistry considerations are also part of the discourse around this compound. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, addressing the broader demand for eco-friendly pharmaceutical production. This aspect resonates with the global push toward sustainability in the chemical industry.

In summary, {4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methanamine dihydrochloride (CAS No. 2377032-67-0) represents a multifaceted compound with promising applications in drug discovery, neurological research, and industrial chemistry. Its structural features and functional groups make it a valuable tool for scientists exploring new therapeutic avenues, while its synthetic accessibility ensures its continued relevance in both academic and commercial settings.